Cas no 950922-11-9 (2-Bromo-6-(trifluoromethoxy)aniline)

• Product Name: 2-Bromo-6-(trifluoromethoxy)aniline
• CAS No: 950922-11-9
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• CID: 4974184
• Update Time: 2023-08-24

2-Bromo-6-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-(trifluoromethoxy)aniline
• 2-Bromo-6-(trifluoromethoxy)aniline

• Inchi： 1S/C7H5BrF3NO/c8-4-2-1-3-5(6(4)12)13-7(9,10)11/h1-3H,12H2
• InChI Key： ALAFDQSBVMDQAR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2